Cas no 301337-81-5 (N9,N11-dimethyl-3-oxo-2-azatricyclo6.3.1.0^{4,12}dodeca-1(12),4,6,8,10-pentaene-9,11-disulfonamide)

N9,N11-dimethyl-3-oxo-2-azatricyclo6.3.1.0^{4,12}dodeca-1(12),4,6,8,10-pentaene-9,11-disulfonamide structure
301337-81-5 structure
Product Name:N9,N11-dimethyl-3-oxo-2-azatricyclo6.3.1.0^{4,12}dodeca-1(12),4,6,8,10-pentaene-9,11-disulfonamide
CAS No:301337-81-5
MF:C13H13N3O5S2
MW:355.38942027092
CID:6593568
PubChem ID:1110213
Update Time:2025-10-28

N9,N11-dimethyl-3-oxo-2-azatricyclo6.3.1.0^{4,12}dodeca-1(12),4,6,8,10-pentaene-9,11-disulfonamide Chemical and Physical Properties

Names and Identifiers

    • N9,N11-dimethyl-3-oxo-2-azatricyclo6.3.1.0^{4,12}dodeca-1(12),4,6,8,10-pentaene-9,11-disulfonamide
    • N~6~,N~8~-dimethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6,8-disulfonamide
    • Benz[cd]indole-6,8-disulfonamide, 1,2-dihydro-N6,N8-dimethyl-2-oxo-
    • CHEMBL1322904
    • CBMicro_011410
    • ChemDiv1_023010
    • BIM-0011307.P001
    • AG-690/12510676
    • CB14557
    • N9,N11-dimethyl-3-oxo-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(12),4,6,8,10-pentaene-9,11-disulfonamide
    • Z56811619
    • 301337-81-5
    • 6-N,8-N-dimethyl-2-oxo-1H-benzo[cd]indole-6,8-disulfonamide
    • N6,N8-dimethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6,8-disulfonamide
    • MLS001206651
    • HMS652F20
    • SMR000515684
    • Oprea1_838579
    • Oprea1_626112
    • EU-0040906
    • SMSF0007373
    • F0433-0609
    • 2-Oxo-1,2-dihydro-benzo[cd]indole-6,8-disulfonic acid bis-methylamide
    • HMS2825O22
    • AKOS000594303
    • CCG-18135
    • Inchi: 1S/C13H13N3O5S2/c1-14-22(18,19)9-6-10(23(20,21)15-2)12-11-7(9)4-3-5-8(11)13(17)16-12/h3-6,14-15H,1-2H3,(H,16,17)
    • InChI Key: DVLRAZVOELDXMM-UHFFFAOYSA-N
    • SMILES: N1C2=C3C(C=CC=C3C1=O)=C(S(NC)(=O)=O)C=C2S(NC)(=O)=O

Computed Properties

  • Exact Mass: 355.02966287g/mol
  • Monoisotopic Mass: 355.02966287g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 694
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • Density: 1.554±0.06 g/cm3(Predicted)
  • pka: 9.59±0.20(Predicted)

N9,N11-dimethyl-3-oxo-2-azatricyclo6.3.1.0^{4,12}dodeca-1(12),4,6,8,10-pentaene-9,11-disulfonamide Pricemore >>

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Additional information on N9,N11-dimethyl-3-oxo-2-azatricyclo6.3.1.0^{4,12}dodeca-1(12),4,6,8,10-pentaene-9,11-disulfonamide

N9,N11-dimethyl-3-oxo-2-azatricyclo[6.3.1.04,12]dodeca-1(12),4,6,8,10-pentaene-9,11-disulfonamide (CAS No. 301337-81-5): An Overview of a Promising Compound in Medicinal Chemistry

N9,N11-dimethyl-3-oxo-2-azatricyclo[6.3.1.04,12]dodeca-1(12),4,6,8,10-pentaene-9,11-disulfonamide (CAS No. 301337-81-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azatricyclic compounds and is characterized by its intricate ring system and functional groups, which contribute to its biological activity and pharmacological properties.

The structure of N9,N11-dimethyl-3-oxo-2-azatricyclo[6.3.1.04,12]dodeca-1(12),4,6,8,10-pentaene-9,11-disulfonamide is composed of a tricyclic core with a central azetidine ring fused to two benzene rings and a five-membered ring containing an oxo group. The disulfonamide functional group attached to the nitrogen atoms at positions 9 and 11 adds to the compound's complexity and reactivity. This structure provides a scaffold that can be modified to explore a wide range of biological activities.

Recent research has focused on the potential of N9,N11-dimethyl-3-oxo-2-azatricyclo[6.3.1.04,12]dodeca-1(12),4,6,8,10-pentaene-9,11-disulfonamide as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases and proteases, which are key targets in cancer and inflammatory diseases. The ability to selectively inhibit these enzymes without affecting other essential cellular processes makes it a promising candidate for drug development.

In addition to its enzymatic inhibition properties, N9,N11-dimethyl-3-oxo-2-azatricyclo[6.3.1.04,12]dodeca-1(12),4,6,8,10-pentaene-9,11-disulfonamide has been investigated for its antiviral activity. Research has demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry into host cells and blocking the synthesis of viral proteins.

The pharmacokinetic properties of N9,N11-dimethyl-3-oxo-2-azatricyclo[6.3.1.04,12]dodeca-1(12),4,6,8,10-pentaene-9,11-disulfonamide have also been studied extensively. In vitro and in vivo experiments have shown that the compound has good solubility and stability in physiological conditions. It is rapidly absorbed after oral administration and exhibits a favorable distribution profile in tissues relevant to its therapeutic targets. The compound is metabolized primarily through hepatic pathways and is excreted via both renal and biliary routes.

Clinical trials are currently underway to evaluate the safety and efficacy of N9,N11-dimethyl-3-oxo-2-azatricyclo[6.3.1.04,12]dodeca-1(12),4,6,8,10-pentaene-9,11-disulfonamide in various disease models. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings have paved the way for further clinical evaluation in phase II trials.

The synthesis of N9,N11-dimethyl-3-oxo-2-azatricyclo[6.3.1.0<sup>4,12</sup>]dodeca-1(12),4,6,8,10-pentaene-9,11-disulfonamide involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity levels. Key steps include the formation of the tricyclic core through cyclization reactions followed by functional group modifications to introduce the disulfonamide moiety.

In conclusion, N9,N11-dimethyl-3-oxo-2-azatricyclo[6.3.1.0<sup>4,12</sup>]dodeca-1(12),4,6,8,10-pentaene-9,11-disulfonamide (CAS No. 301337-81-5) represents a promising compound with diverse biological activities and potential therapeutic applications in medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use.

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